3-(3-Bromo-6-fluoro-phenoxy)propanenitrile

• IUPAC Name: 3-(5-bromo-2-fluorophenoxy)propanenitrile
• InChI: InChI=1S/C9H7BrFNO/c10-7-2-3-8(11)9(6-7)13-5-1-4-12/h2-3,6H,1,5H2
• InChI Key: XJASAKJLHKPSCT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)OCCC#N)F
• Molecular Formula: C9H7BrFNO
• Molecular Weight: 244.06 g/mol

Description

3-(3-Bromo-6-fluoro-phenoxy)propanenitrile is a halogenated aromatic ether featuring a propanenitrile side chain. Its molecular structure consists of a benzene ring substituted with bromine at position 3 and fluorine at position 6, linked via an ether oxygen to a three-carbon nitrile group. This compound is of interest in pharmaceutical and agrochemical research due to the electronic and steric effects imparted by its substituents, which may enhance metabolic stability or binding affinity in target molecules .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Bromo-6-fluoro-phenoxy)propanenitrile typically involves the reaction of 3-bromo-6-fluorophenol with 3-chloropropionitrile in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

On an industrial scale, the production of 3-(3-Bromo-6-fluoro-phenoxy)propanenitrile may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

3-(3-Bromo-6-fluoro-phenoxy)propanenitrile can undergo various chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by other nucleophiles such as amines or thiols.

Oxidation: The phenoxy ring can be oxidized to form quinones or other oxygenated derivatives.

Reduction: The nitrile group can be reduced to an amine using reducing agents like lithium aluminum hydride.

Common Reagents and Conditions

Nucleophilic Substitution: Potassium carbonate, DMF, elevated temperatures.

Oxidation: Potassium permanganate, acidic or basic conditions.

Reduction: Lithium aluminum hydride, anhydrous conditions.

Major Products Formed

Nucleophilic Substitution: Substituted phenoxypropanenitriles.

Oxidation: Quinones or oxygenated phenoxypropanenitriles.

Reduction: Amino derivatives of phenoxypropanenitrile.

Scientific Research Applications

3-(3-Bromo-6-fluoro-phenoxy)propanenitrile has several applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound in various biological assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(3-Bromo-6-fluoro-phenoxy)propanenitrile involves its interaction with molecular targets such as enzymes or receptors. The presence of the bromine and fluorine atoms can enhance its binding affinity and specificity towards these targets. The nitrile group may also play a role in modulating the compound’s reactivity and stability.

Comparison with Similar Compounds

3-Bromo-2-fluorobenzonitrile

• Key Differences :
  • Electronic Effects : Direct nitrile substitution withdraws electron density more strongly than an ether-linked nitrile, altering the ring’s reactivity toward electrophilic aromatic substitution.
  • Applications : Such compounds are common intermediates in Suzuki-Miyaura cross-coupling reactions due to the boronic acid compatibility of halogens .

3-[(2-Fluorophenyl)sulfonyl]propanenitrile

• Structure: Sulfonyl group replaces the phenoxy ether.
• Key Differences :
  • Reactivity : Sulfonyl groups are stronger electron-withdrawing groups, increasing the nitrile’s electrophilicity.
  • Molecular Weight : Higher molecular weight (213.23 g/mol vs. ~243.06 g/mol for the target compound) due to the sulfonyl group.
• Applications : Sulfonyl-containing nitriles are prevalent in protease inhibitor design, whereas ether-linked nitriles may serve as bioisosteres for carbonyl groups .

Data Table: Comparative Analysis

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Potential Applications
3-(3-Bromo-6-fluoro-phenoxy)propanenitrile	C₉H₇BrFNO	243.06	Br (C3), F (C6), ether-O, nitrile	Pharmaceutical intermediates
6-(3-Bromo-6-fluoro-phenoxy)hexanenitrile	C₁₂H₁₃BrFNO	298.15	Br (C3), F (C6), ether-O, nitrile	Agrochemical lead optimization
3-Bromo-2-fluorobenzonitrile	C₇H₃BrFNO	215.01	Br (C3), F (C2), nitrile	Cross-coupling reactions
3-[(2-Fluorophenyl)sulfonyl]propanenitrile	C₉H₈FNO₂S	213.23	F (C2), sulfonyl, nitrile	Enzyme inhibitor synthesis

Research Findings and Implications

Chain Length vs. Bioactivity : Propanenitrile derivatives exhibit faster metabolic clearance compared to hexanenitrile analogs, making them suitable for short-acting therapeutics .

Functional Group Trade-offs : Ether-linked nitriles offer synthetic versatility in nucleophilic displacement reactions, whereas sulfonyl groups prioritize electronic modulation for target engagement .

Biological Activity

3-(3-Bromo-6-fluoro-phenoxy)propanenitrile is a halogenated organic compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 3-(3-Bromo-6-fluoro-phenoxy)propanenitrile is C₁₃H₈BrFNO, with a molecular weight of approximately 303.10 g/mol. The compound contains a phenoxy group substituted with bromine and fluorine atoms, along with a propanenitrile functional group. The presence of these halogens is known to enhance the reactivity and biological activity of organic compounds.

Mechanisms of Biological Activity

The biological activity of 3-(3-Bromo-6-fluoro-phenoxy)propanenitrile can be attributed to several factors:

• Halogen Influence : The bromine and fluorine atoms can significantly affect the compound's interaction with biological targets, such as enzymes and receptors. These halogens may enhance binding affinity through halogen bonding, which is crucial for therapeutic efficacy.
• Antimicrobial Properties : Preliminary studies suggest that compounds with similar structures exhibit antimicrobial properties. The halogenated structure may disrupt microbial cell membranes or interfere with metabolic processes, leading to cell death.
• Anticancer Potential : Research indicates that 3-(3-Bromo-6-fluoro-phenoxy)propanenitrile may possess anticancer properties. Compounds with similar phenoxy groups have shown inhibitory effects on cancer cell proliferation, particularly in breast cancer models .

Antimicrobial Studies

Research involving halogenated phenoxy compounds has shown promising antimicrobial effects. For example, a related compound demonstrated effectiveness against Staphylococcus aureus and Escherichia coli, making it a candidate for further investigation in antimicrobial drug development.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 3-(3-Bromo-6-fluoro-phenoxy)propanenitrile, a comparison with structurally similar compounds is useful:

Compound Name	Structure Description	Unique Features
3-(4-Bromo-2-fluorophenoxy)propanenitrile	Similar phenoxy group but different halogen placement	Different biological activity profile
3-(2-Bromo-4-fluorophenoxy)propanenitrile	Variation in bromine and fluorine positions	Potentially altered reactivity due to substitution
4-(3-Bromo-5-fluorophenyl)butanenitrile	Longer carbon chain with similar functional groups	Different physical properties due to chain length

This table illustrates how variations in halogen placement and carbon chain length can influence both chemical behavior and biological activity.